N,N-Dimethyl-2-(piperidin-2-YL)ethanesulfonylamide
Overview
Description
N,N-Dimethyl-2-(piperidin-2-YL)ethanesulfonylamide is a useful research compound. Its molecular formula is C9H20N2O2S and its molecular weight is 220.33 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Organic Chemistry
Research in organic chemistry has focused on the synthesis and characterization of novel cyclic compounds containing aminobenzenesulfonamide derivatives, which share structural similarities with N,N-Dimethyl-2-(piperidin-2-YL)ethanesulfonylamide. These studies aim to develop new methodologies for the synthesis of polyheterocyclic compounds, multifunctional cycloalkyne agents, and cyclopenta[c]piperidine alkaloids. Such research facilitates the discovery of sulfonamide or sultam-based functional molecules and pharmaceuticals, highlighting the versatility and value of these chemical moieties in organic synthesis and the pharmaceutical industry (Kaneda, 2020).
Environmental Toxicology
Studies on environmental toxicology have explored the occurrence, transformation, and removal of nitrosamines, compounds related to N,N-dimethyl compounds, in water technology. These research efforts address the challenges associated with the presence of nitrosamines, like N-nitrosodimethylamine (NDMA), in drinking and wastewater systems, focusing on their formation mechanisms, precursors, and potential removal methods. This body of work underlines the importance of understanding and mitigating the environmental impact of nitrosamine compounds and their precursors, which could extend to similar compounds like this compound (Nawrocki & Andrzejewski, 2011).
Pharmacology and Medicinal Chemistry
In the realm of pharmacology, research on piperidine and its derivatives, which are structurally related to this compound, has shown a wide range of therapeutic applications. Piperidine alkaloids from Pinus and related genera have been studied for their diverse biological activities, including immunomodulatory, antiproliferative, and antioxidant effects. These findings suggest potential therapeutic applications for this compound in treating various chronic disorders, highlighting the significance of piperidine derivatives in drug discovery and development (Singh et al., 2021).
Properties
IUPAC Name |
N,N-dimethyl-2-piperidin-2-ylethanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H20N2O2S/c1-11(2)14(12,13)8-6-9-5-3-4-7-10-9/h9-10H,3-8H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HNIRFFSFRADYQI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)CCC1CCCCN1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.